Cas no 90221-46-8 (6-Bromo-3-methyl-1H-indazole)

• Product Name: 6-Bromo-3-methyl-1H-indazole
• CAS No: 90221-46-8
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD08272244
• CID: 798151
• PubChem ID: 21336465
• Update Time: 2024-10-26

6-Bromo-3-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-methyl-2H-indazole
• 2H-Indazole,6-bromo-3-methyl-
• 6-BROMO-3-METHYL-1H-INDAZOLE
• 6-Bromo-3-methylindazole
• 6-BROMO-3-METHYL INDAZOLE
• PUVRYFUBGFMXMW-UHFFFAOYSA-N
• 2H-Indazole, 6-bromo-3-methyl-
• OR30741
• CM10788
• FCH1326907
• PB16006
• SB10395
• AM804351
• SY031834
• AX8108449
• AB0026683
• ST1100677
• DB-0
• 6-Bromo-3-methyl-2H-indazole (ACI)
• AKOS022182681
• Z1269153561
• J-518373
• CS-D0196
• EN300-6738696
• MFCD08272244
• AKOS015835857
• SCHEMBL11034
• SCHEMBL23755355
• 7746-27-2
• FS-3370
• DB-014342
• DB-078610
• O11544
• DTXSID50612612
• 90221-46-8
• 6-Bromo-3-methyl-1H-indazole

• MDL： MFCD08272244
• Inchi： 1S/C8H7BrN2/c1-5-7-3-2-6(9)4-8(7)11-10-5/h2-4H,1H3,(H,10,11)
• InChI Key： PUVRYFUBGFMXMW-UHFFFAOYSA-N
• SMILES： BrC1=CC2=NNC(=C2C=C1)C

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles